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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B15592601

For Researchers, Scientists, and Drug Development Professionals

Isomaltotetraose is a tetrasaccharide, a carbohydrate composed of four glucose units linked
together. It belongs to the isomalto-oligosaccharide (IMO) family, which is characterized by
0-1,6 glycosidic bonds. This structure distinguishes it from malto-oligosaccharides, which are
connected by a-1,4 glycosidic linkages. Isomaltotetraose is recognized for its prebiotic
properties and its potential applications in the food and pharmaceutical industries.[1] This
technical guide provides a concise overview of its core molecular and chemical properties.

Core Molecular and Physical Properties

The fundamental molecular and physical characteristics of isomaltotetraose are summarized
in the table below. This data is essential for its application in research and development,
particularly in areas such as drug formulation and food science.
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Property Value Source
Molecular Formula C24H42021 [L1121[31[4]
Molecular Weight 666.58 g/mol [11[415]
CAS Number 35997-20-7 [11[3][4][6]

White to almost white
Appearance , [1]
crystalline powder

Purity (via HPLC) >95% [1]
Solubility in Water (at 25°C) > 50 g/100 mL [2]
Decomposition Temperature 160-180°C [2]
Boiling Point 1,127.89 °C [4]
Flash Point 364.56 °C [4]

Structural Characterization Workflow

The structural elucidation and characterization of isomaltotetraose, like other
oligosaccharides, follow a systematic experimental workflow. This process is critical for
confirming the identity, purity, and structural integrity of the molecule. The following diagram
illustrates a typical workflow for the characterization of isomaltotetraose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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